Cas no 2171249-99-1 ((2S,3R)-2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-3-hydroxybutanoic acid)

• Product Name: (2S,3R)-2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-3-hydroxybutanoic acid
• CAS No: 2171249-99-1
• MF: C₂₄H₂₈N₂O₇
• MW: 456.488327026367
• CID: 6484374
• PubChem ID: 165538158
• Update Time: 2025-05-20

(2S,3R)-2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-3-hydroxybutanoic acid
• 2171249-99-1
• (2S,3R)-2-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}-3-hydroxybutanoic acid
• EN300-1515870

• Inchi： 1S/C24H28N2O7/c1-15(27)22(23(29)30)26-21(28)10-12-32-13-11-25-24(31)33-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20,22,27H,10-14H2,1H3,(H,25,31)(H,26,28)(H,29,30)/t15-,22+/m1/s1
• InChI Key： IHYDWRGPIXTWGH-QRQCRPRQSA-N
• SMILES： O(C(NCCOCCC(N[C@H](C(=O)O)[C@@H](C)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 456.18965124g/mol
• Monoisotopic Mass: 456.18965124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 134Ų

Additional information on (2S,3R)-2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-3-hydroxybutanoic acid

Introduction to (2S,3R)-2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-3-hydroxybutanoic Acid (CAS No. 2171249-99-1)

(2S,3R)-2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-3-hydroxybutanoic acid is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2171249-99-1, represents a sophisticated molecular structure that integrates various functional groups, making it a promising candidate for further exploration in medicinal chemistry.

The molecular framework of this compound is characterized by its chiral centers, specifically at the (2S,3R) positions, which contribute to its unique stereochemical properties. The presence of a fluoren-9-yl methoxycarbonyl group adds an additional layer of complexity, enhancing its potential utility in the design of novel therapeutic agents. This group is particularly interesting due to its ability to influence the pharmacokinetic and pharmacodynamic properties of the molecule.

In recent years, there has been a growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The compound in question is no exception, as its stereochemistry plays a crucial role in determining its biological activity. Research has shown that the precise arrangement of atoms in chiral molecules can significantly impact their interaction with biological targets, leading to more targeted and effective treatments.

The fluoren-9-yl methoxycarbonyl moiety is particularly noteworthy as it serves as a protecting group for the amino function. This group not only enhances the stability of the molecule during synthetic processes but also modulates its solubility and bioavailability. Such features are essential for optimizing drug delivery systems and ensuring that the therapeutic agent reaches its target site in an effective manner.

Furthermore, the compound's structure incorporates an ethoxypropanamido group, which is known for its ability to enhance binding affinity and selectivity. This group can form multiple hydrogen bonds with biological targets, thereby increasing the compound's interaction with these sites. Such interactions are critical for achieving the desired pharmacological effects.

The presence of a hydroxybutanoic acid moiety at the 3-position adds another dimension to the compound's properties. This group can influence both the solubility and metabolic pathways of the molecule. Hydroxybutanoic acids are known for their role in various metabolic processes and have been explored in numerous drug development programs due to their versatility and biocompatibility.

Recent studies have highlighted the potential of this compound in addressing various therapeutic challenges. For instance, research has indicated that it may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory responses. This makes it a promising candidate for further investigation in the development of anti-inflammatory agents.

In addition to its anti-inflammatory potential, preliminary studies suggest that this compound may also have applications in neuroprotective therapies. The interaction between chiral molecules and neural pathways has been extensively studied, and compounds with similar structures have shown promise in protecting against neurodegenerative diseases. The unique combination of functional groups in this compound makes it an intriguing candidate for further exploration in this area.

The synthesis of such complex molecules requires meticulous attention to detail and advanced synthetic techniques. The incorporation of multiple chiral centers and functional groups necessitates careful planning to ensure high yields and purity. Researchers have employed various strategies, including asymmetric synthesis and catalytic methods, to achieve these objectives.

The use of computational methods has also played a significant role in optimizing the synthesis of this compound. Molecular modeling techniques allow researchers to predict the behavior of molecules before they are synthesized, saving time and resources. These methods have been particularly useful in identifying optimal reaction conditions and predicting potential side reactions.

Evaluation of this compound's pharmacological properties is ongoing, but initial results are encouraging. In vitro studies have demonstrated its potential as an inhibitor of specific enzymes relevant to inflammatory pathways. These findings support further investigation into its therapeutic applications.

The development of new drugs is a complex process that involves multiple stages, from initial discovery to clinical trials. The compound described here represents an early stage in this process but shows promise based on preliminary data. Future studies will focus on refining its chemical structure, optimizing its pharmacokinetic properties, and evaluating its safety profile.

The integration of cutting-edge technologies into drug discovery has revolutionized how new compounds are developed. High-throughput screening methods allow researchers to rapidly test thousands of compounds against various biological targets, accelerating the discovery process. Additionally, advances in biotechnology have enabled more efficient production methods for complex molecules like this one.

The role of collaboration across disciplines cannot be overstated. Pharmaceutical research benefits greatly from interdisciplinary approaches that combine expertise from chemistry, biology, pharmacology, and computational science. Such collaborations foster innovation and lead to more effective solutions for complex medical challenges.

In conclusion, (2S,3R)-2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-3-hydroxybutanoic acid (CAS No. 2171249-99-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration in drug development efforts aimed at addressing various therapeutic challenges.